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Compound of Interest

Compound Name: Arotinoid acid

Cat. No.: B1682032 Get Quote

Welcome to the technical support center for arotinoid acid. This resource is designed for

researchers, scientists, and drug development professionals to provide guidance on the

solubility and handling of arotinoid acid in DMSO.

Frequently Asked Questions (FAQs)
Q1: What is the expected solubility of arotinoid acid in DMSO?

Arotinoid acid, also known as TTNPB, is generally soluble in dimethyl sulfoxide (DMSO).

However, the reported solubility values can vary across different suppliers and batches. The

solubility is typically in the millimolar (mM) to milligrams per milliliter (mg/mL) range. For

instance, some sources indicate a solubility of ≥10 mg/mL, while others report values such as

>17.4 mg/mL or 11.25 mg/mL.[1][2][3] It is crucial to consult the product-specific datasheet for

the most accurate information.

Q2: I'm having trouble dissolving arotinoid acid in DMSO. What are the common causes?

Several factors can contribute to dissolution issues:

Compound Purity and Batch Variation: Impurities or slight variations between batches can

affect solubility.

Low Temperature: DMSO's freezing point is relatively high (18.5 °C or 65.3 °F). If the solvent

or your working environment is cold, it can hinder dissolution.
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Insufficient Agitation: Arotinoid acid may require more than simple vortexing to dissolve

completely.

Concentration Exceeds Solubility Limit: You may be attempting to prepare a stock solution at

a concentration that is too high.

Q3: Are there any recommended techniques to improve the solubility of arotinoid acid in

DMSO?

Yes, several techniques can aid in the dissolution process:

Warming: Gently warm the solution at 37°C for about 10 minutes.[1][2] This can significantly

improve the solubility of many compounds in DMSO.

Sonication: Using an ultrasonic bath can help break down compound aggregates and

enhance dissolution.[1][2]

Vortexing: Vigorous vortexing can also be beneficial.

Q4: How should I prepare a stock solution of arotinoid acid in DMSO?

For detailed instructions, please refer to the Experimental Protocols section below. The general

workflow involves weighing the compound, adding the appropriate volume of DMSO, and then

employing techniques like warming and sonication to ensure complete dissolution.

Q5: What is the stability of arotinoid acid in a DMSO stock solution?

Retinoids, in general, are sensitive to light, heat, and air.[4] It is recommended to protect

arotinoid acid solutions from light. Stock solutions in DMSO can typically be stored at -20°C

for several months.[1] To avoid repeated freeze-thaw cycles, it is best to aliquot the stock

solution into smaller, single-use volumes.
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Issue Possible Cause Recommended Solution

Arotinoid acid powder is not

dissolving in DMSO.

The concentration may be too

high.

Try preparing a more dilute

stock solution. Consult the

product datasheet for

recommended concentrations.

The DMSO or environment is

too cold.

Gently warm the solution to

37°C.[1][2]

Insufficient agitation.

Use an ultrasonic bath or

vortex the solution for a longer

duration.[1][2]

The solution is cloudy or has

visible particles after

attempting to dissolve.

The compound has not fully

dissolved.

Continue with warming and

sonication. If particles persist,

consider filtering the solution

through a 0.22 µm syringe filter

to remove any undissolved

material.

The compound may have

precipitated out of solution.

This can happen if the stock

solution is not stored properly

or if it has been subjected to

multiple freeze-thaw cycles.

Try re-dissolving by warming

and sonicating. If this fails, a

fresh stock solution should be

prepared.

I'm concerned about the

stability of my arotinoid acid

stock solution.

Exposure to light, heat, or air.

Always store stock solutions at

-20°C and protect them from

light by using amber vials or

wrapping the vials in foil.[1][4]

Aliquot into smaller volumes to

minimize freeze-thaw cycles.
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Arotinoid Acid (TTNPB) Properties
Property Value

Molecular Formula C₂₄H₂₈O₂[1][2][5]

Molecular Weight 348.48 g/mol [1][2][5]

CAS Number 71441-28-6[1][2][5]

Reported Solubility of Arotinoid Acid in DMSO
Solubility Source

> 17.4 mg/mL APExBIO[1]

11.25 mg/mL (with ultrasonic and warming) BioCrick[2]

25 mM Sigma-Aldrich[3]

≥10 mg/mL Sigma-Aldrich[3]

5.7 mM STEMCELL Technologies[6]

Experimental Protocols
Protocol for Preparing a 10 mM Arotinoid Acid Stock
Solution in DMSO

Calculate the required mass:

Molecular Weight (MW) of Arotinoid Acid = 348.48 g/mol

To prepare 1 mL of a 10 mM solution:

Mass (mg) = 10 mmol/L * 1 L/1000 mL * 348.48 g/mol * 1000 mg/g * 1 mL = 3.4848 mg

Weigh the arotinoid acid:

Carefully weigh out approximately 3.5 mg of arotinoid acid powder.

Dissolve in DMSO:
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Add 1 mL of high-purity, anhydrous DMSO to the vial containing the arotinoid acid.

Promote Dissolution:

Vortex the solution vigorously for 1-2 minutes.

If the solid is not fully dissolved, place the vial in a 37°C water bath for 10-15 minutes.

Follow up with sonication in an ultrasonic bath for 10-15 minutes.

Visually inspect the solution to ensure there are no visible particles.

Storage:

Once fully dissolved, aliquot the stock solution into smaller, light-protected (amber) tubes.

Store the aliquots at -20°C for long-term storage.
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Experimental Workflow for Arotinoid Acid Stock Preparation
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Caption: Workflow for preparing arotinoid acid stock solution.
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Arotinoid Acid Signaling Pathway
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Caption: Simplified signaling pathway of arotinoid acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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